Cas no 1638768-57-6 (6-bromothieno[3,2-b]pyridin-2-amine)

• Product Name: 6-bromothieno[3,2-b]pyridin-2-amine
• CAS No: 1638768-57-6
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• MDL: MFCD27987698
• CID: 5220030
• PubChem ID: 126970532
• Update Time: 2026-03-06

6-bromothieno[3,2-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromothieno[3,2-b]pyridin-2-amine
• MFCD27987698
• 1638768-57-6
• AS-84572
• SB14834
• D79099

• MDL： MFCD27987698
• Inchi： 1S/C7H5BrN2S/c8-4-1-6-5(10-3-4)2-7(9)11-6/h1-3H,9H2
• InChI Key： ZYZRSWYENLXTHO-UHFFFAOYSA-N
• SMILES： C12C=C(N)SC1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-bromothieno[3,2-b]pyridin-2-amine

Recent Advances in the Study of 6-bromothieno[3,2-b]pyridin-2-amine (CAS: 1638768-57-6)

6-bromothieno[3,2-b]pyridin-2-amine (CAS: 1638768-57-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's unique structural features, including the bromothienopyridine scaffold, make it a versatile building block for the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors targeting aberrant signaling pathways in cancer cells. The researchers employed a multi-step synthetic approach, starting from commercially available materials, to yield 6-bromothieno[3,2-b]pyridin-2-amine with high purity and yield. Subsequent derivatization led to compounds exhibiting nanomolar potency against specific kinase targets.

In addition to its role in kinase inhibitor development, 6-bromothieno[3,2-b]pyridin-2-amine has shown promise in other therapeutic areas. A recent preprint on bioRxiv reported its incorporation into a series of compounds designed to modulate protein-protein interactions (PPIs) involved in inflammatory diseases. The study utilized computational docking and molecular dynamics simulations to predict binding affinities, followed by experimental validation using surface plasmon resonance (SPR) and cellular assays. The results indicated that derivatives of this compound could effectively disrupt key PPIs, suggesting potential applications in autoimmune and chronic inflammatory conditions.

From a chemical perspective, the reactivity of the bromine substituent in 6-bromothieno[3,2-b]pyridin-2-amine allows for diverse functionalization through cross-coupling reactions. A 2024 publication in Organic Letters detailed a palladium-catalyzed Suzuki-Miyaura coupling strategy to introduce various aryl and heteroaryl groups at the 6-position, expanding the structural diversity of accessible derivatives. This methodology was further optimized to achieve high regioselectivity and compatibility with sensitive functional groups, enabling the rapid generation of compound libraries for biological screening.

Despite these advancements, challenges remain in the large-scale production and formulation of 6-bromothieno[3,2-b]pyridin-2-amine-based therapeutics. Current research efforts are focused on improving synthetic efficiency, reducing production costs, and enhancing the pharmacokinetic properties of derived compounds. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of preclinical findings into clinical applications.

In conclusion, 6-bromothieno[3,2-b]pyridin-2-amine (CAS: 1638768-57-6) represents a valuable scaffold in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize its utility in drug discovery. Future directions may include the exploration of its use in targeted protein degradation strategies and combination therapies, further expanding its impact in chemical biology and pharmaceutical development.